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Compound of Interest

Compound Name: Purpactin C

Cat. No.: B139244

Disclaimer: No specific Safety Data Sheet (SDS) for Purpactin C is currently available. The
following guidance is based on safety protocols for structurally similar azaphilone pigments,
namely Monascorubrin and Rubropunctatin, as well as general best practices for handling
fungal secondary metabolites. Researchers should handle Purpactin C with caution, assuming
it may possess similar hazards to related compounds until more specific toxicological data is
available.

Immediate Safety and Hazard Information

Purpactin C is an azaphilone pigment produced by fungi such as Penicillium purpurogenum.
While some studies on pigment mixtures containing Purpactin C suggest low toxicity in animal
models, the toxicological properties of the purified compound have not been thoroughly
investigated. Related azaphilone compounds, such as Monascorubrin and Rubropunctatin, are
known to have the following hazards:

Harmful if swallowed[1][2]

Causes skin irritation[2]

Causes serious eye irritation[2]

Very toxic to aquatic life with long-lasting effects[1]

Therefore, it is prudent to handle Purpactin C as a potentially hazardous substance.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Purpactin C to determine the
appropriate level of PPE. The following table summarizes the recommended PPE based on the
potential hazards identified from related compounds.

Personal Protective o ]
Body Part _ Specifications and Rationale
Equipment

Nitrile or neoprene gloves are
recommended. Always inspect

Hands Chemical-resistant gloves gloves for integrity before use
and dispose of them after

handling the compound.[3]

£ Safety glasses with side To protect against splashes
es
Y shields or goggles and airborne particles.[2][4]
A fully buttoned lab coat
should be worn to protect skin
Body Laboratory coat

and clothing from

contamination.[4]

If handling the solid form and
Respirat Respirator (if generating dusts  there is a risk of inhalation, a
espirator
P Y or aerosols) NIOSH-approved respirator

should be used.[5][6]

Operational Handling and Storage

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid compound or preparing solutions.

¢ Avoid generating dust or aerosols.

e Prevent contact with skin, eyes, and clothing.
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» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.[2]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

» Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste materials contaminated with Purpactin C should be treated as hazardous waste.
o Solid Waste: Collect solid waste in a designated, labeled, and sealed container.

» Liquid Waste: Collect liquid waste in a separate, labeled, and sealed container. Do not pour
down the drain, as related compounds are toxic to aquatic life.[1]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Experimental Workflow for Safe Handling of
Purpactin C

The following diagram illustrates a typical workflow for handling Purpactin C in a laboratory
setting, incorporating the essential safety precautions.
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Experimental Workflow for Handling Purpactin C
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Safe handling workflow for Purpactin C.
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Logical Relationship of Hazard Controls

The hierarchy of controls is a system used to minimize or eliminate exposure to hazards. The
following diagram illustrates this concept in the context of handling Purpactin C.

Hierarchy of Controls for Purpactin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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